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Compound of Interest

Compound Name: Cks 17

Cat. No.: B1602720 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cks17 is a synthetic seventeen-amino-acid peptide (Sequence: LQNRRGLDLLFLKEGGL)

homologous to a highly conserved immunosuppressive region of retroviral transmembrane

proteins. It has garnered significant interest in immunological research due to its ability to

modulate host immune responses. Specifically, Cks17 has been shown to suppress cell-

mediated immunity and influence cytokine production profiles. These application notes provide

detailed information on the solubility of Cks17, protocols for its preparation for cell culture

experiments, and an overview of its known signaling pathways.
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Property Value Reference

Amino Acid Sequence LQNRRGLDLLFLKEGGL [1][2]

Molecular Formula C₈₇H₁₄₈N₂₆O₂₄ [1][2]

Molecular Weight 1942.29 g/mol [2]

Appearance Lyophilized white powder General peptide property

Recommended Primary

Solvent
Dimethyl sulfoxide (DMSO) [3]

Recommended Secondary

Diluent

Sterile water, phosphate-

buffered saline (PBS), or cell

culture medium

[3]

Recommended Working Concentrations for Cell Culture
Application Cell Type

Working
Concentration

Important
Notes

Reference

Inhibition of

lymphocyte

proliferation

Murine

splenocytes

~3-15 µM

(conjugated to

HSA)

Carrier protein

was used in this

study.

[4]

Inhibition of IL-2

production
EL4 cells

15 µM

(conjugated to

carrier)

Carrier protein

was used in this

study.

[5]

Induction of

intracellular

cAMP

Human

monocyte cell

line (THP-1),

Human PBMCs

Dose-dependent

Unconjugated

peptide was

shown to be

active.

[6]

Inhibition of

delayed-type

hypersensitivity

B6AF1 and

C57BL/6J mice
10 µM (in vivo)

Unconjugated

peptide had

minimal effect in

this in vivo

model.

[5][7]
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Experimental Protocols
Protocol 1: Reconstitution of Cks17 Peptide for Stock
Solution
This protocol describes the preparation of a high-concentration stock solution of Cks17 peptide.

Materials:

Lyophilized Cks17 peptide

Sterile, anhydrous dimethyl sulfoxide (DMSO)

Sterile, DNase/RNase-free microcentrifuge tubes

Calibrated micropipettes and sterile tips

Procedure:

Equilibration: Before opening, allow the vial of lyophilized Cks17 peptide to equilibrate to

room temperature for at least 20 minutes to prevent condensation.

Centrifugation: Briefly centrifuge the vial to ensure that all the lyophilized powder is at the

bottom of the vial.

Solvent Addition: Based on the desired stock concentration (e.g., 10 mM), calculate the

required volume of DMSO. Carefully add the sterile DMSO to the vial using a calibrated

micropipette.

Dissolution: Gently vortex or sonicate the vial to ensure the peptide is completely dissolved.

The resulting solution should be clear and free of particulates.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C or

-80°C for long-term stability. Stock solutions in DMSO are typically stable for up to 6 months

at -80°C or 1 month at -20°C.[5]
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Protocol 2: Preparation of Cks17 Working Solution for
Cell Culture
This protocol outlines the dilution of the Cks17 stock solution to a final working concentration

for treating cells in culture.

Materials:

Cks17 stock solution (from Protocol 1)

Sterile cell culture medium or phosphate-buffered saline (PBS) appropriate for your cell line

Sterile microcentrifuge tubes or plates

Calibrated micropipettes and sterile tips

Procedure:

Thawing: Thaw a single aliquot of the Cks17 stock solution at room temperature.

Dilution: Prepare the final working solution by diluting the stock solution in the appropriate

sterile cell culture medium or PBS.

Important: To minimize DMSO-induced cytotoxicity, the final concentration of DMSO in the

cell culture should be kept as low as possible, ideally below 0.5% (v/v), and preferably at

or below 0.1%.[3][8]

For example, to prepare a 10 µM working solution from a 10 mM stock, you would perform

a 1:1000 dilution. This would result in a final DMSO concentration of 0.1% if the stock was

in 100% DMSO.

Sterilization (if necessary): If the working solution is prepared in a buffer that is not already

sterile, it can be filter-sterilized using a 0.22 µm syringe filter.[5]

Application to Cells: Add the prepared Cks17 working solution to your cell culture plates at

the desired final concentration. Ensure proper mixing.
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Control: Prepare a vehicle control by adding the same final concentration of DMSO (without

the peptide) to a parallel set of cells to account for any effects of the solvent.

Mandatory Visualizations

Cks17 Peptide Preparation Workflow
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Caption: Workflow for Cks17 peptide preparation.
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Cks17 Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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